Cas no 1363179-55-8 (2-3-(ethanesulfonyl)phenylacetic acid)

• Product Name: 2-3-(ethanesulfonyl)phenylacetic acid
• CAS No: 1363179-55-8
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 2134563
• PubChem ID: 60041615
• Update Time: 2025-10-28

2-3-(ethanesulfonyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfonyl)Benzeneacetic acid
• 2-[3-(ethanesulfonyl)phenyl]acetic acid
• NE34008
• Z1689341315
• 2-3-(ethanesulfonyl)phenylacetic acid

• Inchi： 1S/C10H12O4S/c1-2-15(13,14)9-5-3-4-8(6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： QCNMOVHJPAKHRU-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(CC(=O)O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8

Additional information on 2-3-(ethanesulfonyl)phenylacetic acid

Introduction to 2-3-(ethanesulfonyl)phenylacetic acid (CAS No. 1363179-55-8)

2-3-(ethanesulfonyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1363179-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an ethanesulfonyl group in its molecular structure enhances its reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-3-(ethanesulfonyl)phenylacetic acid consists of a phenyl ring substituted with an ethanesulfonyl group at the 2 and 3 positions, followed by a carboxylic acid moiety at the terminal position. This specific arrangement imparts unique chemical and biological characteristics, enabling its utility in multiple research and development applications. The compound's solubility profile, stability under different conditions, and interaction with biological targets are key factors that contribute to its significance in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-3-(ethanesulfonyl)phenylacetic acid. Studies have demonstrated its role as a precursor in the synthesis of novel drug candidates targeting various diseases, including neurodegenerative disorders, inflammation-related conditions, and metabolic syndromes. The ethanesulfonyl group serves as a versatile handle for further functionalization, allowing chemists to design derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-3-(ethanesulfonyl)phenylacetic acid is its involvement in the development of inhibitors for enzymes that play critical roles in disease pathways. For instance, research has highlighted its potential as a scaffold for creating compounds that modulate the activity of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, derivatives of this compound have shown promise in inhibiting acetylcholinesterase, a target for treating cognitive disorders such as Alzheimer's disease.

The synthesis of 2-3-(ethanesulfonyl)phenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation reactions followed by carboxylation or hydrolysis steps to introduce the carboxylic acid functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications on the phenyl ring.

From a biochemical perspective, 2-3-(ethanesulfonyl)phenylacetic acid interacts with various biomolecules through non-covalent interactions, including hydrogen bonding and hydrophobic effects. This property makes it an attractive candidate for designing small-molecule probes that can be used to study protein-ligand interactions in vitro and in vivo. High-throughput screening (HTS) campaigns have been conducted using libraries containing analogs of this compound to identify lead compounds for drug development.

The pharmacokinetic properties of 2-3-(ethanesulfonyl)phenylacetic acid are another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) characteristics to optimize its bioavailability and reduce potential side effects. Computational modeling techniques, such as molecular docking and dynamic simulations, have been instrumental in predicting how this compound behaves within biological systems and how it might be metabolized by enzymes.

In conclusion, 2-3-(ethanesulfonyl)phenylacetic acid (CAS No. 1363179-55-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block for developing next-generation therapeutics. As scientific understanding progresses, it is likely that even more innovative uses will emerge, further solidifying its role in medicinal chemistry.